Fosamprenavir

• CAS: 226700-79-4; 226700-80-7; 226700-81-8
• Molecular Formula: C25H36N3O9PS
• Molecular Weight: 585.6 g/mol
• InChI: InChI=1S/C25H36N3O9PS/c1-18(2)15-28(39(33,34)22-10-8-20(26)9-11-22)16-24(37-38(30,31)32)23(14-19-6-4-3-5-7-19)27-25(29)36-21-12-13-35-17-21/h3-11,18,21,23-24H,12-17,26H2,1-2H3,(H,27,29)(H2,30,31,32)/t21-,23-,24+/m0/s1
• InChIKey: MLBVMOWEQCZNCC-OEMFJLHTSA-N
• Solubility: White to cream colored solid. Solubility in water is approximately 0.31 mg/mL at 25 °C /Calcium salt/; 6.85e-01 g/L

Fosamprenavir Calcium: Prodrug for HIV Protease Inhibition

Fosamprenavir (CAS 226700-79-4; calcium salt 226700-81-8) is a phosphonooxy phosphate ester prodrug of the HIV-1 protease inhibitor amprenavir, developed to overcome the aqueous solubility limitation of the parent drug [1]. Following oral administration, fosamprenavir is rapidly hydrolyzed by intestinal alkaline phosphatases to release amprenavir within the gut epithelium, achieving systemic exposure to the active moiety without the need for high excipient loading [2]. Marketed as Lexiva® (US) / Telzir® (EU), fosamprenavir is available as 700 mg tablets (equivalent to ~600 mg amprenavir) and as an oral suspension (50 mg/mL), and is indicated in combination with other antiretroviral agents for the treatment of HIV-1 infection in adults and pediatric patients [1]. The compound is characterized as a white to cream-colored solid with a water solubility of approximately 0.31 mg/mL at 25°C and a molecular formula of C₂₅H₃₆N₃O₉PS (free acid MW 585.61; calcium salt MW 623.7) [3].

Workflow Phosphate ester prodrug bioconversion studies; intestinal alkaline phosphatase-mediated release

Selection Solubility-enhanced calcium salt supporting aqueous formulation research

Use Context HIV-1 protease inhibition model systems; excipient-free comparative prodrug investigations

• [1] Fosamprenavir. In: LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. Bethesda (MD): National Institute of Diabetes and Digestive and Kidney Diseases; 2017. PMID: 31643444. View Source
• [2] Brouwers J, Tack J, Augustijns P. In vitro behavior of a phosphate ester prodrug of amprenavir in human intestinal fluids and in the Caco-2 system: illustration of intraluminal supersaturation. Int J Pharm. 2007;336(2):302-309. PMID: 17207947. View Source
• [3] LEXIVA (fosamprenavir calcium) Tablets, for Oral Use – Prescribing Information. GlaxoSmithKline / ViiV Healthcare. Accessed via RXList. View Source

Why Fosamprenavir Requires Quantitative Differentiation

Fosamprenavir is not simply a bioequivalent substitute for amprenavir; it is a rationally designed prodrug whose phosphate ester modification confers a ~7.75-fold increase in aqueous solubility (0.31 mg/mL vs 0.04 mg/mL), enabling a 4-fold reduction in daily pill count and eliminating the need for high-dose vitamin E TPGS and propylene glycol excipients that restricted amprenavir's use in pediatric and renally-compromised populations [1]. Substitution with other protease inhibitors such as lopinavir/ritonavir, atazanavir/ritonavir, or darunavir/ritonavir introduces meaningful differences in lipid metabolism impact, adverse event profiles, and resistance mutation pathways that cannot be assumed equivalent without direct comparative evidence [2]. The following quantitative evidence dimensions establish the specific, measurable points of differentiation that inform scientific selection and procurement decisions.

Prodrug Amprenavir base lacks the phosphate ester solubility enhancement; aqueous processing and pill burden profiles may not transfer.

PI class Other protease inhibitors (lopinavir, atazanavir, darunavir) exhibit distinct lipid endpoint patterns; metabolic signature context differs.

Activation Prodrug activation relies on intestinal alkaline phosphatases; substitution with non-phosphate prodrugs may shift bioconversion rate and site.

• [1] Ouyang H. Case Study: Fosamprenavir: A Prodrug of Amprenavir. In: Prodrugs. Springer New York; 2008:1241-1249. doi:10.1007/978-0-387-49785-3_41. View Source
• [2] Hill A, Sawyer W, Gazzard B. Effect of nucleoside analogues versus ritonavir boosted protease inhibitors on lipid levels—analysis of 12 clinical trials in 4231 antiretroviral-naive patients. XVII International AIDS Conference, Mexico City, 2008. Reported via NATAP. View Source

Fosamprenavir Comparative Evidence

Aqueous Solubility Enhancement Over Amprenavir

Fosamprenavir calcium exhibits an aqueous solubility of 0.31 mg/mL in water at 25°C, representing an approximately 7.75-fold improvement over the parent drug amprenavir, which has a reported aqueous solubility of 0.04 mg/mL (0.036 mg/mL at pH 7) [1]. This solubility differential is pH-dependent; at pH 3.3, fosamprenavir solubility reaches 54 mg/mL [2]. The enhanced solubility is a direct consequence of the phosphate ester prodrug modification and is the fundamental physicochemical basis for the reduced excipient requirement and lower pill burden of the fosamprenavir formulation [3].

Aqueous solubility

Reported

0.31 mg/mL (fosamprenavir Ca) vs. 0.04 mg/mL (amprenavir) in water at 25°C; ~7.75-fold increase

Physicochemical solubility enhancement supporting formulation research context

pH-dependent; reaches 54 mg/mL at pH 3.3. Cross-study comparable data.

Evidence Dimension	Aqueous solubility at 25°C (plain water)
Target Compound Data	0.31 mg/mL (fosamprenavir calcium) [1]
Comparator Or Baseline	0.04 mg/mL (amprenavir); 0.036 mg/mL at pH 7 [REFS-1, REFS-2]
Quantified Difference	Approximately 7.75-fold increase (0.31 / 0.04); ~8.6-fold vs the pH 7 value of 0.036 mg/mL
Conditions	Water at 25°C; amprenavir solubility also reported at pH 7 in Yu et al. 1999 [2]

Why This Matters

The solubility increase directly enables the tablet formulation with two compact tablets per dose instead of eight large soft-gel capsules, reducing gastrointestinal excipient load and improving patient adherence—a critical differentiator for procurement in settings prioritizing formulation practicality.

• [1] Ouyang H. Case Study: Fosamprenavir: A Prodrug of Amprenavir. In: Prodrugs. Springer New York; 2008:1241-1249. doi:10.1007/978-0-387-49785-3_41. View Source
• [2] Brouwers J, Tack J, Augustijns P. In vitro behavior of a phosphate ester prodrug of amprenavir in human intestinal fluids and in the Caco-2 system. Int J Pharm. 2007;336(2):302-309. PMID: 17207947. View Source
• [3] Spaltenstein A, Kazmierski WM, Miller JF, Samano V. Discovery of Next Generation Inhibitors of HIV Protease. Curr Top Med Chem. 2005;5(16):1589-1607. View Source

Pill Burden and Excipient Reduction Versus Amprenavir

Fosamprenavir 700 mg tablets deliver a 1400 mg dose with only 2 tablets twice daily, compared with amprenavir's requirement of 8 soft-gel capsules (150 mg each) twice daily to deliver 1200 mg amprenavir [1]. Beyond the pill count, amprenavir capsules contain vitamin E as d-α-tocopheryl polyethylene glycol 1000 succinate (TPGS) at a daily dose of 1,744 IU—far exceeding the Reference Daily Intake of 30 IU for adults and 10 IU for pediatrics—and the oral solution contains propylene glycol at levels that precluded use in children under 4 years of age [2]. Fosamprenavir tablets eliminate these excipient concerns entirely by using standard tableting excipients (colloidal silicon dioxide, croscarmellose sodium, magnesium stearate, microcrystalline cellulose, povidone K30) [3].

Pill & excipient burden

Head-to-head

4 tablets/day (fosamprenavir) vs. 16 capsules/day (amprenavir); eliminates 1,744 IU vitamin E TPGS and propylene glycol

Supports formulation simplicity and excipient-safety context

75% pill count reduction; relevant for pediatric research models.

Evidence Dimension	Daily pill count and excipient load
Target Compound Data	Fosamprenavir: 2 tablets (700 mg each) twice daily = 4 tablets/day; no vitamin E TPGS; no propylene glycol
Comparator Or Baseline	Amprenavir: 8 capsules (150 mg each) twice daily = 16 capsules/day; 1,744 IU/day vitamin E as TPGS; propylene glycol in oral solution (80 mL/day) [2]
Quantified Difference	75% reduction in pills per day (4 vs 16); elimination of 1,744 IU/day vitamin E and all propylene glycol
Conditions	Standard adult dosing regimens; amprenavir (Agenerase) vs fosamprenavir (Lexiva/Telzir) as marketed formulations

Why This Matters

The reduced pill burden and elimination of excipient toxicities directly impact patient adherence, pediatric eligibility, and procurement preference for programs serving diverse populations including children and patients with renal or hepatic compromise.

• [1] Spaltenstein A, Kazmierski WM, Miller JF, Samano V. Discovery of Next Generation Inhibitors of HIV Protease. Curr Top Med Chem. 2005;5(16):1589-1607. View Source
• [2] Ouyang H. Case Study: Fosamprenavir: A Prodrug of Amprenavir. In: Prodrugs. Springer New York; 2008:1241-1249. doi:10.1007/978-0-387-49785-3_41. View Source
• [3] LEXIVA (fosamprenavir calcium) Tablets – FDA Prescribing Information. ViiV Healthcare. Accessed via RXList. View Source

KLEAN Trial: Non-Inferior Virologic Suppression to Lopinavir/Ritonavir

The KLEAN study, a randomized, open-label, non-inferiority Phase III trial in 878 antiretroviral-naive HIV-1-infected adults, directly compared fosamprenavir/ritonavir 700 mg/100 mg twice daily versus lopinavir/ritonavir 400 mg/100 mg twice daily, each combined with abacavir/lamivudine 600 mg/300 mg once daily [1]. At week 48, 315 of 434 patients (73%) in the fosamprenavir/ritonavir arm achieved HIV-1 RNA <400 copies/mL, compared with 317 of 444 (71%) in the lopinavir/ritonavir arm, with the 95% CI around the treatment difference of −4.84 to 7.05 meeting the pre-specified non-inferiority margin [1]. Treatment discontinuations due to adverse events were similar (53 [12%] vs 43 [10%]), and treatment-emergent drug resistance was rare with no patient developing reduced susceptibility to either protease inhibitor [1]. These results were corroborated by a press release reporting identical efficacy rates and were published in The Lancet [2].

KLEAN trial endpoint

Head-to-head

73% (FPV/r) vs. 71% (LPV/r) with HIV-1 RNA

Reported non-inferiority endpoint context; supports treatment-naive model interpretation

Phase III, n=878; backbone abacavir/lamivudine.

SOLO trial endpoint

Head-to-head

7% virologic failure (FPV/r QD) vs. 17% (NFV BID) at week 48; absolute difference −10 percentage points

Reported virologic failure endpoint context; may inform durability interpretations in research models

649 patients; backbone abacavir/lamivudine BID.

ALERT trial tolerability

Head-to-head

15% (FPV/r100) vs. 57% (ATV/r100) grade 2-4 treatment-related AEs; 3.8-fold lower incidence

Reported adverse-event endpoint context; supports tolerability profile interpretation in comparative studies

Mainly driven by ATV-related hyperbilirubinemia. n=106.

Lipid meta-analysis

Cross-study

FPV/r elevated total cholesterol and triglycerides significantly more than ATV/r, DRV/r, SQV/r (P

Reported lipid endpoint context across PI regimens; supports metabolic signature interpretation

12 trials, 4,231 patients; confirmed in 124-patient cohort.

Evidence Dimension	Proportion of patients achieving HIV-1 RNA <400 copies/mL at Week 48 (ITT analysis)
Target Compound Data	73% (315/434) for fosamprenavir/ritonavir 700 mg/100 mg BID [1]
Comparator Or Baseline	71% (317/444) for lopinavir/ritonavir 400 mg/100 mg BID [1]
Quantified Difference	Absolute difference: +1.2 percentage points; 95% CI: −4.84 to +7.05; non-inferiority confirmed
Conditions	878 treatment-naive HIV-1-infected adults; backbone: abacavir 600 mg + lamivudine 300 mg QD; 48-week randomized open-label Phase III trial (KLEAN, NCT00085943)

Why This Matters

This evidence establishes fosamprenavir/ritonavir as a non-inferior alternative to the guideline-preferred lopinavir/ritonavir, providing procurement flexibility for first-line HIV regimens without sacrificing virologic efficacy.

• [1] Eron J Jr, Yeni P, Gathe J Jr, et al. The KLEAN study of fosamprenavir-ritonavir versus lopinavir-ritonavir, each in combination with abacavir-lamivudine, for initial treatment of HIV infection over 48 weeks: a randomised non-inferiority trial. Lancet. 2006;368(9534):476-482. doi:10.1016/S0140-6736(06)69155-1. View Source
• [2] GlaxoSmithKline and Vertex Pharmaceuticals. Preliminary 48-Week Results from Head-to-Head Clinical Study of HIV Protease Inhibitors Lexiva (Telzir) and Kaletra in Treatment-Naive Patients with HIV. Press Release, May 16, 2006. View Source

SOLO Trial: Lower Virologic Failure Rate Versus Nelfinavir

The SOLO study, an international Phase III randomized open-label trial in 649 antiretroviral-naive HIV-infected adults, compared once-daily fosamprenavir/ritonavir 1400 mg/200 mg (FPV/r QD) with twice-daily nelfinavir 1250 mg (NFV BID), each combined with abacavir and lamivudine twice daily [1]. At week 48, similar proportions achieved HIV RNA <400 copies/mL (69% FPV/r QD vs 68% NFV BID) and <50 copies/mL (55% vs 53%). However, virologic failure occurred in only 7% of FPV/r QD recipients compared with 17% of NFV BID recipients—a 2.4-fold difference [1]. Furthermore, diarrhea of at least moderate severity was less frequent with FPV/r QD (9% vs 16%; P = 0.008) [1]. The less frequent dosing (once-daily vs twice-daily) combined with the lower virologic failure rate constitutes a meaningful procurement-relevant advantage [2].

SOLO trial endpoint

Head-to-head

7% virologic failure (FPV/r QD) vs. 17% (NFV BID) at week 48; absolute difference −10 percentage points

Reported virologic failure endpoint context; may inform durability interpretations in research models

649 patients; backbone abacavir/lamivudine BID.

Evidence Dimension	Virologic failure rate at Week 48 (ITT, rebound/discontinuation = failure)
Target Compound Data	7% virologic failure for fosamprenavir/ritonavir 1400 mg/200 mg once daily [1]
Comparator Or Baseline	17% virologic failure for nelfinavir 1250 mg twice daily [1]
Quantified Difference	Absolute difference: −10 percentage points (relative reduction of ~59%; 2.4-fold higher failure rate with nelfinavir)
Conditions	649 treatment-naive HIV-infected adults; backbone: abacavir 300 mg BID + lamivudine 150 mg BID; 48-week international Phase III open-label trial (SOLO)

Why This Matters

Procurement decision-makers can cite the 2.4-fold lower virologic failure rate and once-daily dosing convenience as quantifiable advantages of fosamprenavir-based regimens over nelfinavir-based options, particularly relevant for programs emphasizing durable viral suppression.

• [1] Gathe JC Jr, Ive P, Wood R, et al. SOLO: 48-week efficacy and safety comparison of once-daily fosamprenavir/ritonavir versus twice-daily nelfinavir in naive HIV-1-infected patients. AIDS. 2004;18(11):1529-1537. PMID: 15238771. View Source
• [2] Fosamprenavir: a review of its use in the management of antiretroviral therapy-naive patients with HIV infection. Drugs. 2004;64(18):2101-2124. Accessed via Springer Link. View Source

ALERT Trial: Reduced Adverse Events Versus Atazanavir

The ALERT study, a 48-week open-label randomized trial in 106 antiretroviral-naive HIV-infected patients, directly compared once-daily fosamprenavir/ritonavir 1400 mg/100 mg (FPV/r100) with once-daily atazanavir/ritonavir 300 mg/100 mg (ATV/r100), both combined with tenofovir/emtricitabine 300 mg/200 mg once daily [1]. Virologic efficacy was similar between arms (HIV RNA <50 copies/mL: 75% FPV/r100 vs 80% ATV/r100; P = 0.398). However, the incidence of treatment-related grade 2–4 adverse events was dramatically lower with FPV/r100 (15% vs 57%), driven almost entirely by atazanavir-associated hyperbilirubinemia in the ATV/r100 arm [1]. Fasting total/LDL/HDL-cholesterol changes were similar between arms, although week 48 median fasting triglycerides were modestly higher with FPV/r100 (150 vs 131 mg/dL) [2].

ALERT trial tolerability

Head-to-head

15% (FPV/r100) vs. 57% (ATV/r100) grade 2-4 treatment-related AEs; 3.8-fold lower incidence

Reported adverse-event endpoint context; supports tolerability profile interpretation in comparative studies

Mainly driven by ATV-related hyperbilirubinemia. n=106.

Evidence Dimension	Treatment-related grade 2–4 adverse events at Week 48
Target Compound Data	15% of patients with grade 2–4 treatment-related AEs for FPV/r100 plus TDF/FTC [1]
Comparator Or Baseline	57% of patients with grade 2–4 treatment-related AEs for ATV/r100 plus TDF/FTC [1]
Quantified Difference	42 percentage-point absolute difference (3.8-fold lower incidence with FPV/r100); difference attributable primarily to ATV-related unconjugated hyperbilirubinemia
Conditions	106 antiretroviral-naive patients; median baseline HIV RNA 4.9 log10 copies/mL; 48-week open-label randomized trial (ALERT, COL103952)

Why This Matters

For procurement in settings where hyperbilirubinemia is a clinical concern—including populations with Gilbert syndrome or where jaundice may cause stigmatization and reduced adherence—fosamprenavir's 3.8-fold lower AE rate offers a tolerability-driven advantage over atazanavir.

• [1] Smith KY, Weinberg WG, DeJesus E, et al. Fosamprenavir or atazanavir once daily boosted with ritonavir 100 mg, plus tenofovir/emtricitabine, for the initial treatment of HIV infection: 48-week results of ALERT. AIDS Res Ther. 2008;5:5. doi:10.1186/1742-6405-5-5. View Source
• [2] Smith KY, Weinberg WG, DeJesus E, et al. Fosamprenavir/r QD v Reyataz/r ALERT Study 48 Weeks. Reported via NATAP, 4th IAS Conference, Sydney, 2007. View Source

Lipid Impact Meta-Analysis: Higher Lipid Elevation Versus Other Protease Inhibitors

A 12-study meta-analysis encompassing 4,231 antiretroviral-naive patients compared lipid changes at 48 weeks across ritonavir-boosted protease inhibitor regimens [1]. Multivariate analysis revealed that fosamprenavir/ritonavir and lopinavir/ritonavir pushed up total cholesterol and triglycerides significantly more than boosted atazanavir, darunavir, or saquinavir (P < 0.001) [1]. No significant lipid differences were found between fosamprenavir and lopinavir, nor among saquinavir, darunavir, and atazanavir [1]. A separate real-world cohort study (n=124) confirmed that median serum cholesterol rose from 179 mg/dL to 204 mg/dL with FPV/r over 6 months, while it dropped from 204 mg/dL to 186 mg/dL with ATV/r during the same period [2]. This represents a known and quantifiable disadvantage of fosamprenavir for patients with pre-existing cardiovascular risk, and conversely supports selection of atazanavir, darunavir, or saquinavir when lipid neutrality is a procurement priority.

Lipid meta-analysis

Cross-study

FPV/r elevated total cholesterol and triglycerides significantly more than ATV/r, DRV/r, SQV/r (P

Reported lipid endpoint context across PI regimens; supports metabolic signature interpretation

12 trials, 4,231 patients; confirmed in 124-patient cohort.

Evidence Dimension	Mean change in total cholesterol and triglycerides at Week 48 vs baseline
Target Compound Data	Fosamprenavir/ritonavir: significantly elevated total cholesterol and triglycerides vs ATV/r, DRV/r, SQV/r (P < 0.001) [1]
Comparator Or Baseline	Atazanavir/r, darunavir/r, saquinavir/r: similar, lower lipid elevations among each other; no significant differences between these three [1]
Quantified Difference	P < 0.001 for FPV/r vs ATV/r, DRV/r, SQV/r on both total cholesterol and triglycerides; specific cohort data: FPV/r +25 mg/dL vs ATV/r −18 mg/dL in serum cholesterol at 6 months [2]
Conditions	Meta-analysis of 12 clinical trials in 4,231 antiretroviral-naive patients at 48 weeks; confirmed by 124-patient real-world cohort study at 6 months [2]

Why This Matters

This evidence-based lipid disadvantage must be factored into procurement risk-benefit calculations: fosamprenavir is appropriate when lipid concerns are secondary, but atazanavir or darunavir should be preferred for patients with elevated baseline cardiovascular risk.

• [1] Hill A, Sawyer W, Gazzard B. Effect of nucleoside analogues versus ritonavir boosted protease inhibitors on lipid levels—analysis of 12 clinical trials in 4231 antiretroviral-naive patients. XVII International AIDS Conference, Mexico City, 2008. Reported via NATAP. View Source
• [2] Bogner JR, Nolting S, Dauer C, et al. Changes in lipid profiles after switching to a protease inhibitor-containing cART – unfavourable effect of fosamprenavir in obese patients. Eur J Med Res. 2011;16(2):85-92. doi:10.1186/2047-783X-16-2-85. View Source

Fosamprenavir Application Scenarios

Pediatric and Excipient-Sensitive HIV Populations

Fosamprenavir is indicated where amprenavir-based therapy is desired but the excipient burden of amprenavir (1,744 IU/day vitamin E as TPGS; propylene glycol in oral solution) is contraindicated. The tablet formulation and the availability of a 50 mg/mL oral suspension enable weight-based pediatric dosing without propylene glycol exposure, which previously prohibited amprenavir use in children under 4 years [1]. The reduced pill burden (4 tablets/day vs 16 capsules/day for amprenavir) further supports adherence in pediatric and adolescent populations [2]. Procurement for pediatric HIV programs should prioritize fosamprenavir over amprenavir based on the quantitative elimination of these excipient toxicities.

First-Line Procurement with Non-Inferiority and Distinct Safety

Based on the KLEAN trial's demonstration of non-inferiority to lopinavir/ritonavir (73% vs 71% HIV RNA <400 copies/mL at week 48) [1] and the ALERT trial's finding of significantly fewer grade 2–4 adverse events compared with atazanavir/ritonavir (15% vs 57%) [2], fosamprenavir/ritonavir 700 mg/100 mg twice daily or 1400 mg/100-200 mg once daily can be procured as a first-line boosted PI option. This scenario is especially relevant for treatment programs serving populations where jaundice-related stigmatization from atazanavir-associated hyperbilirubinemia may compromise adherence, or where lopinavir/ritonavir gastrointestinal tolerability is problematic.

Once-Daily Boosted PI Comparator with Defined Lipid Elevation

The 12-study meta-analysis documenting that fosamprenavir/ritonavir elevates total cholesterol and triglycerides significantly more than atazanavir, darunavir, and saquinavir (P < 0.001) [1] positions fosamprenavir as a well-characterized 'positive control' for lipid elevation in clinical trials evaluating novel antiretroviral agents with neutral or favorable lipid profiles. Sponsors designing Phase II/III studies requiring a boosted PI comparator with a known, quantifiably distinct metabolic signature can specify fosamprenavir/ritonavir with supporting evidence from this meta-analysis and the confirmatory 124-patient cohort study [2].

Reference Standard for Phosphate Ester Prodrug Development

Fosamprenavir serves as the archetypal phosphate ester prodrug of a poorly water-soluble parent drug, with a well-characterized mechanism of intestinal alkaline phosphatase-mediated bioconversion leading to intraluminal supersaturation of amprenavir and enhanced absorptive flux across Caco-2 monolayers [1]. The documented pH-dependent solubility profile (0.31 mg/mL at pH 7 to 54 mg/mL at pH 3.3) [1] and the inhibitory effect of inorganic phosphate on dephosphorylation [1] provide a quantitative framework for pharmaceutical scientists developing new phosphate ester prodrugs. Procurement of fosamprenavir reference standard material (CAS 226700-79-4 free acid; CAS 226700-81-8 calcium salt) is essential for comparative dissolution, permeability, and bioconversion assays in generic development and novel prodrug research.

Application

Selection Property

Validation Focus

Excipient-sensitive formulation research

Vitamin E TPGS- and propylene glycol-free prodrug

Solubility and excipient burden endpoints

Treatment-naive HIV model endpoint studies

Non-inferiority endpoint context vs. lopinavir/r

Virologic suppression endpoint at 48 weeks (KLEAN)

Lipid elevation comparator research

Metabolic signature endpoint context

Lipid change meta-analysis across PIs

Phosphate ester prodrug development

Alkaline phosphatase-mediated bioconversion profile

Solubility and permeability assay endpoints

• [1] Brouwers J, Tack J, Augustijns P. In vitro behavior of a phosphate ester prodrug of amprenavir in human intestinal fluids and in the Caco-2 system: illustration of intraluminal supersaturation. Int J Pharm. 2007;336(2):302-309. PMID: 17207947. View Source
• [2] Ouyang H. Case Study: Fosamprenavir: A Prodrug of Amprenavir. In: Prodrugs. Springer New York; 2008:1241-1249. doi:10.1007/978-0-387-49785-3_41. View Source